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Compound of Interest

Compound Name: ST-1006

Cat. No.: B15610505

Get Quote

Disclaimer: The following guidance is based on the assumption that "ST-1006" refers to a

substance with properties similar to those described in the Safety Data Sheets for Sigma-

Aldrich products C1006 and S1006 (Sulfatides from bovine brain), which are classified as non-

hazardous substances or mixtures. It is crucial to consult the specific Safety Data Sheet (SDS)

for the exact product you are using to ensure you have the most accurate and relevant safety

information.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling ST-1006. It includes operational and

disposal plans to facilitate safe and efficient laboratory work.

I. Personal Protective Equipment (PPE)
Even when handling substances classified as non-hazardous, adherence to standard

laboratory PPE protocols is essential to ensure personal safety and maintain a sterile research

environment.
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PPE Category Item Specification Purpose

Hand Protection Disposable Gloves Nitrile or Latex

To prevent direct skin

contact and

contamination of the

sample.

Eye Protection
Safety Glasses or

Goggles
ANSI Z87.1-rated

To protect eyes from

potential splashes or

aerosols.

Body Protection Laboratory Coat Standard
To protect clothing

and skin from spills.

Respiratory Protection Not generally required N/A

For non-hazardous,

non-volatile

substances,

respiratory protection

is typically not

necessary under

normal handling

conditions. If the

substance is in a fine

powder form that

could be aerosolized,

a dust mask may be

considered.

II. Operational Plan: Handling and Storage
Proper handling and storage are critical for maintaining the integrity of ST-1006 and ensuring a

safe laboratory environment.

A. Handling Procedures:

Preparation: Before handling, ensure you have read and understood the relevant Safety

Data Sheet (SDS).[1]

Work Area: Conduct all work in a clean, designated laboratory area.
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Dispensing: When weighing or transferring the substance, do so carefully to avoid creating

dust or aerosols.

Hygiene: Wash hands thoroughly after handling the substance, even if gloves were worn. Do

not eat, drink, or smoke in the laboratory area.[1]

B. Storage Procedures:

Condition Specification Rationale

Temperature Refer to product-specific SDS
To maintain the stability and

efficacy of the substance.

Container
Tightly sealed original

container

To prevent contamination and

degradation.

Location

Store in a dry, well-ventilated

area away from incompatible

materials.

To ensure a safe storage

environment.

III. Disposal Plan
While ST-1006 is not classified as hazardous, proper disposal procedures should be followed

to maintain a safe and compliant laboratory.

A. Waste Categorization:

Non-hazardous solid waste: Uncontaminated ST-1006 and empty containers.

Chemically contaminated waste: Any ST-1006 that has been mixed with hazardous

chemicals.

B. Disposal Steps:

Uncontaminated Waste: Dispose of in the regular laboratory solid waste stream, unless

institutional policies require otherwise.
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Contaminated Waste: If ST-1006 is mixed with hazardous materials, it must be disposed of

as chemical waste, following all local, state, and federal regulations.

Empty Containers: Handle uncleaned containers as you would the product itself. They can

typically be disposed of in the regular trash after being thoroughly rinsed, if appropriate for

the container type.

IV. Experimental Workflow and Logical
Relationships
The following diagrams illustrate a standard workflow for handling a non-hazardous substance

like ST-1006 and the logical decision-making process for ensuring safety.
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Caption: A standard experimental workflow for handling ST-1006.
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Caption: Logical decision-making process for handling laboratory chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. youtube.com [youtube.com]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15610505/docs?utm_src=pdf-body-img#essential-safety-and-handling-protocols-for-st-1006
https://www.benchchem.com/product/b15610505?utm_src=pdf-custom-synthesis#bc-rfq
https://www.youtube.com/watch?v=LqfHVWr-r28
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Essential Safety and Handling Protocols for ST-1006].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610505/docs#essential-safety-and-handling-
protocols-for-st-1006]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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